5-bromo-2-methyl-7-nitro-2H-indazole

• IUPAC Name: 5-bromo-2-methyl-7-nitroindazole
• InChI: InChI=1S/C8H6BrN3O2/c1-11-4-5-2-6(9)3-7(12(13)14)8(5)10-11/h2-4H,1H3
• InChI Key: VCQVEMOPFJMGMH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C=C(C=C(C2=N1)[N+](=O)[O-])Br
• Molecular Formula: C8H6BrN3O2
• Molecular Weight: 256.06 g/mol

Description

5-bromo-2-methyl-7-nitro-2H-indazole is a chemical compound with the molecular formula C8H6BrN3O2. It is a derivative of indazole, a heterocyclic aromatic organic compound.

Molecular Structure Analysis

The molecular structure of 5-bromo-2-methyl-7-nitro-2H-indazole contains a total of 21 bonds, including 15 non-H bonds, 12 multiple bonds, 1 rotatable bond, 2 double bonds, 10 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, 1 nitro group (aromatic), and 1 Pyrazole.

Chemical Reactions Analysis

Indazoles, including 5-bromo-2-methyl-7-nitro-2H-indazole, can undergo various chemical reactions. Some strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Scientific Research Applications

Anti-inflammatory Applications

5-bromo-2-methyl-7-nitro-2H-indazole: derivatives have been explored for their potential anti-inflammatory properties. . These compounds can be designed to target specific inflammatory pathways, potentially leading to treatments with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Antimicrobial Activity

The indazole moiety, including its brominated and nitrated derivatives, has been studied for antimicrobial activity. . This suggests that 5-bromo-2-methyl-7-nitro-2H-indazole could be a starting point for the development of new antimicrobial agents.

Anticancer Research

Indazole derivatives are being investigated for their anticancer properties. The structural diversity of these compounds allows for the design of molecules that can interact with various cancer-related targets. .

Hypoglycemic Effects

The indazole nucleus has been associated with hypoglycemic effects, making it a candidate for diabetes treatment research. .

Antiprotozoal Properties

Indazole derivatives have shown potential in the treatment of protozoal infections. .

Antihypertensive Effects

Research has indicated that indazole compounds can exhibit antihypertensive effects. .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation.

Mechanism of Action

Target of Action

Indazole derivatives, a class of compounds to which 5-bromo-2-methyl-7-nitro-2h-indazole belongs, have been reported to interact with a variety of biological targets . These targets include enzymes, receptors, and other proteins involved in cellular signaling and regulation .

Mode of Action

Indazole derivatives are known to interact with their targets through various mechanisms, such as inhibition, regulation, or modulation . The specific interaction depends on the structure of the indazole derivative and the nature of the target .

Biochemical Pathways

Indazole derivatives have been reported to influence a variety of biochemical pathways, including those involved in inflammation, cancer, and other diseases .

Result of Action

Indazole derivatives have been reported to exhibit a variety of biological activities, including anti-inflammatory, antimicrobial, antihiv, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities .